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Safety and Usage Data Tables

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzyl decanoate

CAS No.: 42175-41-7

Cat. No.: S520949

The data below is sourced from The Good Scents Company database and related regulatory opinions from
the European Food Safety Authority (EFSA) [1].

Table 1: Physical Properties and Identifiers

Property Value /| Description

CAS Number 42175-41-7 [1]

Molecular Formula C17H2605 [1]

Molecular Weight 262.39 g/mol [1]

Physical Appearance White solid [1]

Boiling Point 400.0 °C @ 760.0 mm Hg [1]

Melting Point 76.0 °C @ 760.0 mm Hg [1]

Flash Point 109.44 °C (229.00 °F) [1]

Water Solubility 0.1487 mg/L @ 25 °C (estimated) / Insoluble in water [1]
logP (olw) 6.180 (estimated) [1]
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Table 2: Usage Levels in Food Categories (EFSA)

The following table lists the reported average and maximum usage levels of Benzyl Decanoate as a

flavoring agent in various food categories, as per EFSA data [1]. Values are in mg/kg.

Food Category Average Usage (mg/kg) Maximum Usage (mg/kg)
Dairy products (excl. category 02.0) 7.00000 35.00000
Fats and oils, and fat emulsions 5.00000 25.00000
Edible ices 10.00000 50.00000
Processed fruit 7.00000 35.00000
Confectionery 10.00000 50.00000
Cereals and cereal products (excl. bakery) 5.00000 25.00000
Bakery wares 10.00000 50.00000
Meat and meat products 2.00000 10.00000
Fish and fish products 2.00000 10.00000
Salts, spices, soups, sauces, salads, etc. 5.00000 25.00000
Foodstuffs for particular nutritional uses 10.00000 50.00000
Non-alcoholic ("soft") beverages 5.00000 25.00000
Alcoholic beverages 10.00000 50.00000
Ready-to-eat savouries 20.00000 100.00000
Composite foods 5.00000 25.00000

Table 3: Regulatory and Safety Thresholds
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Parameter Value Context | Significance

IFRA Up to 8.0000% in the Code of Practice for fragrance usage [1]
Recommendation fragrance concentrate

EFSA Structure I Indicates low toxicological potential based on
Class chemical structure [1]

Threshold of 1800 pg/person/day Human exposure threshold for low-risk
Concern compounds [1]

mTAMDI 3900 pg/person/day Theoretical maximum daily intake; exceeds

the Threshold of Concern [1]

MSDI-EU 0.35 pg/capita/day More refined, exposure-based estimate from
industry surveys [1]

Experimental and Analytical Data

The available experimental data is limited to an analytical method for detecting Benzyl Decanoate.

Analytical Protocol: HPLC Separation

Benzyl decanoate can be separated and analyzed using reverse-phase high-performance liquid
chromatography (HPLC) [2].

e Column: Newcrom R1 (a reverse-phase column with low silanol activity) [2].

e Mobile Phase: Composed of acetonitrile (MeCN), water, and phosphoric acid [2].

¢ MS-Compatibility: For Mass Spectrometry (MS) applications, phosphoric acid should be replaced with
formic acid [2].

e Scalability: The method is scalable and can be adapted for preparative separation to isolate impurities
[2].

e Note: The vendor states that the chromatographic result was obtained by a proprietary algorithm and
may deviate from actual experimental data [2].
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Safety Assessment Workflow

The following diagram outlines the logical workflow for evaluating the safety of a flavoring substance like

Benzyl Decanoate, based on the EFSA process referenced in the search results [1].

Safety Assessment Workflow

(Start Safety Assessment)

Compare Intake with
Threshold of Concern

If intake > threshold
or data needed

If intake < threshold

Make Safety Decision

Click to download full resolution via product page

EFSA safety assessment workflow for flavorings
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Important Limitations and Information Gaps

It is crucial to be aware of the significant limitations in the available data:

e Outdated and Single Source: The core safety data comes from a single webpage entry that has not

been updated since 2014 [1]. Regulatory guidelines and scientific understanding may have
progressed since then.

Incomplete Toxicological Data: The search results lack specific toxicological study data, such as
genotoxicity, developmental/reproductive toxicity, or subchronic studies. The entry states "Not
determined" for oral, dermal, and inhalation toxicity endpoints [1]. The RIFM (Research Institute for
Fragrance Materials) safety assessment is referenced but not provided [1].

e Analytical Method Note: The described HPLC method is based on a proprietary algorithm, and its

experimental accuracy is not verified in the provided results [2].

Recommendations for Further Research

To obtain a complete and current safety profile, you should actively seek out the following:

Full EFSA Opinions: Retrieve the complete texts of the EFSA opinions cited (FGE.20, FGE.52,
FGE.54) for detailed toxicological reasoning and data [1].

Recent Scientific Literature: Conduct a thorough search in recent scientific publications (post-2014)
for any new toxicological studies on Benzyl Decanoate.

Official Safety Data Sheets (SDS): Source up-to-date Safety Data Sheets from chemical suppliers,
which contain critical handling, hazard, and first-aid information.

RIFM Reports: Obtain the full Fragrance Material Safety Assessment from RIFM for comprehensive
data specific to fragrance use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Safety and Usage Data Tables]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b520949#benzyl-decanoate-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/b520949#benzyl-decanoate-safety-data
https://www.smolecule.com/products/b520949#benzyl-decanoate-safety-data
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s520949?utm_src=pdf-bulk
https://www.smolecule.com/products/s520949?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

